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Compound of Interest

N-(4-Bromo-2-
Compound Name: , ]
nitrophenyl)acetamide

Cat. No.: B182543

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazard profile of N-
(4-Bromo-2-nitrophenyl)acetamide (CAS No. 881-50-5). The information is intended for
professionals in research, discovery, and drug development who may handle or synthesize this
compound. This document consolidates key physical, chemical, and toxicological data and
outlines essential safety protocols and emergency procedures. All data is compiled from
publicly available safety data sheets and chemical databases.

Chemical and Physical Properties

N-(4-Bromo-2-nitrophenyl)acetamide is a nitroaromatic compound. Its physical and chemical
properties are critical for understanding its behavior in a laboratory setting and for ensuring
safe handling and storage.
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Property Value Reference(s)
CAS Number 881-50-5 [1112]
Molecular Formula CsH7BrN203 [1][2]
Molecular Weight 259.06 g/mol [11[3]
Appearance Light yellow to yellow solid [4]
Melting Point 102-104 °C [4]
Boiling Point H0.8 7 at 760 mmHg 1)
(Predicted)
Density 1.7 - 1.72 g/cm?3 (Predicted) [3114]
Flash Point 205.9 °C (Predicted) [3]
Solubility Data not available
XLogP3 1.8 [1]

Hazard Identification and GHS Classification

N-(4-Bromo-2-nitrophenyl)acetamide is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute oral toxicity and the potential for skin sensitization.

Hazard GHS .
Hazard Class Category . Signal Word
Statement Pictogram
Acute Toxicity, H302: Harmful if )
GHSO07 Warning
Oral swallowed
i H317: May
Skin _ _
o cause an allergic  GHS07 Warning
Sensitization

skin reaction

Data aggregated from multiple sources notifying the ECHA C&L Inventory.[1][3][5]
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Toxicological Summary

The toxicological profile of N-(4-Bromo-2-nitrophenyl)acetamide is characterized by its acute
oral toxicity and its activity as a skin sensitizer.

Acute Oral Toxicity: Classified as Category 4, "Harmful if swallowed," indicating that ingestion
of significant amounts may cause serious health issues or death.[1][3][5] While a specific
median lethal dose (LDso) for this compound is not publicly available, this classification is
typically based on animal studies where the LDso is between 300 and 2000 mg/kg body
weight.

Skin Sensitization: As a Category 1 sensitizer, the compound has the potential to elicit an
allergic response following skin contact.[1] Initial exposure may not cause a reaction, but
subsequent exposures can lead to allergic contact dermatitis.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the
compound for these long-term effects.

Signaling Pathways: The specific signaling pathways and molecular mechanisms underlying
the toxicity of N-(4-Bromo-2-nitrophenyl)acetamide have not been elucidated in publicly
available literature.

Experimental Protocols for Hazard Assessment

The GHS classifications are determined by standardized testing protocols, typically following

guidelines from the Organisation for Economic Co-operation and Development (OECD) or

equivalent regulatory bodies. The following are descriptions of the likely methodologies used.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to estimate the acute oral toxicity of a substance and allows for its

classification.[6][7][8] It is a stepwise procedure using a limited number of animals.

Methodology:

» Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.[7]
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» Dosing: A group of three animals is dosed at one of the fixed starting dose levels (e.g., 5, 50,
300, or 2000 mg/kg).[9] The substance is administered orally via gavage.

o Observation: The animals are observed for mortality and clinical signs of toxicity for at least
14 days.[10] Observations are made frequently on the day of dosing and at least daily
thereafter. Body weight is recorded weekly.

o Stepwise Procedure:

o If mortality occurs in two or three of the animals, the test is stopped, and the substance is
classified accordingly.

o If one animal dies, the procedure is repeated with three more animals at the same dose.

o If no animals die, the procedure is repeated with three more animals at the next higher
dose level.

» Endpoint: The result allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.[7][9]

Skin Sensitization - Local Lymph Node Assay (LLNA)
(OECD 429)

The LLNA is an in vivo method used to determine the potential of a substance to cause skin
sensitization. It measures the proliferation of lymphocytes in the auricular lymph nodes draining
the site of application.[11][12]

Methodology:
o Animal Model: Typically, mice (e.g., CBA/J strain) are used.

» Dosing: A minimum of three concentrations of the test substance, plus a vehicle control and
a positive control, are prepared. A minimum of four animals are used per group.[12] The
substance is applied topically to the dorsum of both ears for three consecutive days.

» Proliferation Measurement: On day 6, animals are injected intravenously with 3H-methyl
thymidine or an equivalent marker to label proliferating cells.[12]
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» Endpoint: Five hours after injection, the animals are euthanized, and the draining auricular
lymph nodes are excised. The incorporation of the radiolabel is measured, and a Stimulation
Index (SI) is calculated by comparing the proliferation in the test groups to the vehicle control
group. An Sl of 3 or greater is typically considered a positive result for sensitization.[12]

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling N-(4-Bromo-2-
nitrophenyl)acetamide.

Engineering Controls and Personal Protective
Equipment (PPE)

The following workflow illustrates the hierarchy of controls for safe handling.
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Hierarchy of Controls
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Caption: Hierarchy of controls for safe laboratory handling.

First Aid Measures

A rapid and appropriate response is crucial in the event of an exposure.
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Exposure Route

First Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing.
If skin irritation or rash occurs, get medical
advice/attention. Wash contaminated clothing

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.

Inhalation

Move person into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Spill and Disposal Procedures

The logical flow for managing a chemical spill and subsequent disposal is outlined below.
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Caption: Workflow for chemical spill response and disposal.
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Storage and Stability

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

o Stability: The compound is stable under normal, recommended storage conditions.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.

Conclusion

N-(4-Bromo-2-nitrophenyl)acetamide is a hazardous chemical that requires careful handling.
The primary risks are acute toxicity if swallowed and the potential to cause allergic skin
reactions. All personnel must use appropriate engineering controls and personal protective
equipment. Familiarity with emergency procedures is essential. Researchers should consult
their institution's specific safety guidelines and the full Safety Data Sheet (SDS) before
commencing work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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